2-(2,4-dichlorophenoxy)-N'-(3-phenoxybenzylidene)acetohydrazide
Overview
Description
2-(2,4-dichlorophenoxy)-N'-(3-phenoxybenzylidene)acetohydrazide, also known as DPIA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPIA is a hydrazide derivative that exhibits a wide range of biological and pharmacological activities.
Mechanism of Action
The mechanism of action of 2-(2,4-dichlorophenoxy)-N'-(3-phenoxybenzylidene)acetohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain. This compound has also been shown to inhibit the activity of acetylcholinesterase (AChE), which is an enzyme involved in the breakdown of acetylcholine. Acetylcholine is a neurotransmitter that plays a role in muscle contraction and cognitive function.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to exhibit antiviral activity against the influenza virus. In addition, this compound has been shown to exhibit insecticidal activity against various insect pests, including the cotton bollworm and the diamondback moth.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(2,4-dichlorophenoxy)-N'-(3-phenoxybenzylidene)acetohydrazide is its broad range of biological and pharmacological activities, which makes it a promising candidate for various applications. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments. In addition, the mechanism of action of this compound is not fully understood, which can make it difficult to optimize its use for specific applications.
Future Directions
There are several future directions for the study of 2-(2,4-dichlorophenoxy)-N'-(3-phenoxybenzylidene)acetohydrazide. One area of research is the optimization of this compound for use as an anti-inflammatory and analgesic agent. Another area of research is the development of this compound-based herbicides and insecticides that are more environmentally friendly than current options. In addition, the development of this compound-based materials with improved corrosion resistance is also an area of interest.
Conclusion
In conclusion, this compound is a promising chemical compound that exhibits a wide range of biological and pharmacological activities. Its potential applications in medicine, agriculture, and material science make it an attractive candidate for further research. While there are still limitations to its use, the future directions for the study of this compound are promising.
Scientific Research Applications
2-(2,4-dichlorophenoxy)-N'-(3-phenoxybenzylidene)acetohydrazide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to exhibit antitumor, antiviral, and antifungal activities. It has also been studied for its potential use as an anti-inflammatory and analgesic agent. In agriculture, this compound has been shown to exhibit herbicidal and insecticidal activities. In material science, this compound has been studied for its potential use as a corrosion inhibitor.
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[(E)-(3-phenoxyphenyl)methylideneamino]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16Cl2N2O3/c22-16-9-10-20(19(23)12-16)27-14-21(26)25-24-13-15-5-4-8-18(11-15)28-17-6-2-1-3-7-17/h1-13H,14H2,(H,25,26)/b24-13+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHNKYPDLYRGJPJ-ZMOGYAJESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=CC(=C2)C=NNC(=O)COC3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)OC2=CC=CC(=C2)/C=N/NC(=O)COC3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16Cl2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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